Dimethyl-2,4-dihydroxyphenylsulfonium chloride
Overview
Description
Dimethyl-2,4-dihydroxyphenylsulfonium chloride is a chemical compound used for proteomics research . It has a molecular formula of C8H11ClO2S and a molecular weight of 206.69 .
Physical And Chemical Properties Analysis
Dimethyl-2,4-dihydroxyphenylsulfonium chloride has a molecular weight of 206.69 . Other physical and chemical properties such as melting point, boiling point, and density were not found in the sources I accessed.Scientific Research Applications
Ionic Liquid Effects in Chemical Synthesis
- Ionic Liquids in SN2 Reactions : A study by Hallett et al. (2009) highlights the novel behaviors of ionic liquids in chemical synthesis, particularly in the SN2 reactions involving salts like dimethyl-4-nitrophenylsulfonium. This demonstrates the unique pathway these reactions follow in ionic liquids compared to molecular solvents (Hallett et al., 2009).
Biochemical and Neuroprotective Applications
- Antioxidant Properties in Biomedical Research : Sanmartín-Suárez et al. (2011) explored the antioxidant properties of dimethyl sulfoxide, examining its potential as a solvent in the evaluation of neuroprotective antioxidants. The study assessed its ability to reduce lipid peroxidation and protein oxidation, thereby highlighting its usefulness in neuroprotective research (Sanmartín-Suárez et al., 2011).
Protein Modification and Analysis
- Protein Reagent Development : Horton and Tucker (1970) synthesized water-soluble dimethyl(2-hydroxy-5-nitrobenzyl)sulfonium salts that selectively modify amino acids like tryptophan and cysteine, highlighting their application in protein modification and analysis (Horton & Tucker, 1970).
Organic Chemistry and Synthesis
- Oxidation of Alcohols to Carbonyl Compounds : Tidwell (1990) discussed the use of dimethyl sulfoxide in the oxidation of alcohols to carbonyl compounds, a key process in organic synthesis. This study details various methods and the importance of alkoxysulfonium ions in these reactions (Tidwell, 1990).
Future Directions
The future directions of research involving Dimethyl-2,4-dihydroxyphenylsulfonium chloride are not clearly outlined in the sources I found. Given its use in proteomics research , it may be involved in studies of protein structure and function, but specific future applications or areas of study are not specified.
properties
IUPAC Name |
(2,4-dihydroxyphenyl)-dimethylsulfanium;chloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O2S.ClH/c1-11(2)8-4-3-6(9)5-7(8)10;/h3-5H,1-2H3,(H-,9,10);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHBNHWFFRANPOD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[S+](C)C1=C(C=C(C=C1)O)O.[Cl-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dimethyl-2,4-dihydroxyphenylsulfonium chloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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